Cas no 51632-30-5 (2-(4-Bromophenyl)-3-methylbutanoic acid)
51632-30-5 structure
Product Name:2-(4-Bromophenyl)-3-methylbutanoic acid
CAS No:51632-30-5
MF:C11H13BrO2
MW:257.123722791672
MDL:MFCD11557244
CID:361806
PubChem ID:12604020
Update Time:2023-08-02
2-(4-Bromophenyl)-3-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-bromo-a-(1-methylethyl)-
- 2-(4-bromophenyl)-3-methylbutanoic acid
- 2-(4-Bromo-phenyl)-3-methyl-butyric acid
- 2-(4-Bromophenyl)-3-methylbutanoic acid
-
- MDL: MFCD11557244
- Inchi: 1S/C11H13BrO2/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3,(H,13,14)
- InChI Key: XTHIBZBVLKGOEW-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C(C(=O)O)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Topological Polar Surface Area: 37.3
2-(4-Bromophenyl)-3-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801378-10mg |
2-(4-Bromophenyl)-3-methylbutanoic Acid |
51632-30-5 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801378-50mg |
2-(4-Bromophenyl)-3-methylbutanoic Acid |
51632-30-5 | 50mg |
$ 115.00 | 2022-06-06 | ||
| TRC | B801378-100mg |
2-(4-Bromophenyl)-3-methylbutanoic Acid |
51632-30-5 | 100mg |
$ 185.00 | 2022-06-06 | ||
| OTAVAchemicals | 1202022-50MG |
2-(4-bromophenyl)-3-methylbutanoic acid |
51632-30-5 | 98% | 50MG |
$136 | 2023-07-10 | |
| OTAVAchemicals | 1202022-100MG |
2-(4-bromophenyl)-3-methylbutanoic acid |
51632-30-5 | 98% | 100MG |
$181 | 2023-07-10 | |
| Enamine | EN300-1139364-1.0g |
2-(4-bromophenyl)-3-methylbutanoic acid |
51632-30-5 | 1g |
$0.0 | 2023-06-09 | ||
| A2B Chem LLC | AG32414-50mg |
2-(4-Bromophenyl)-3-methylbutanoic acid |
51632-30-5 | 98% | 50mg |
$352.00 | 2024-04-19 | |
| A2B Chem LLC | AG32414-100mg |
2-(4-Bromophenyl)-3-methylbutanoic acid |
51632-30-5 | 98% | 100mg |
$402.00 | 2024-04-19 | |
| Enamine | EN300-1139364-0.05g |
2-(4-bromophenyl)-3-methylbutanoic acid |
51632-30-5 | 95% | 0.05g |
$287.0 | 2023-10-26 | |
| Enamine | EN300-1139364-0.1g |
2-(4-bromophenyl)-3-methylbutanoic acid |
51632-30-5 | 95% | 0.1g |
$301.0 | 2023-10-26 |
2-(4-Bromophenyl)-3-methylbutanoic acid Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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